1-(Methylsulfinyl)-3-nitrobenzene

• IUPAC Name: 1-methylsulfinyl-3-nitrobenzene
• InChI: InChI=1S/C7H7NO3S/c1-12(11)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
• InChI Key: ARRRUECVLDIJAY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC=CC(=C1)[N+](=O)[O-]
• Molecular Formula: C7H7NO3S
• DSSTOX Substance ID: DTXSID40299653
• Molecular Weight: 185.20 g/mol
• CAS RN: 3272-42-2

Description

1-(Methylsulfinyl)-3-nitrobenzene is a useful research compound. Its molecular formula is C7H7NO3S and its molecular weight is 185.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of new chemical compounds: A study by Mokhtari et al. (2018) demonstrates the use of nitrobenzene derivatives in the synthesis of sulfonamides, diarylsulfones, and bis(arylsulfonyl)aminophenols using an electrochemical method. This technique avoids the use of catalysts and toxic solvents, indicating the potential of nitrobenzene derivatives in green chemistry applications (Mokhtari, Nematollahi, & Salehzadeh, 2018).

• Study of chemical reactions and mechanisms: Research by Austin and Ridd (1993) used deuterium labelling to understand the cyclisation mechanism of nitrobenzene compounds, providing insights into complex chemical reactions (Austin & Ridd, 1993).

• Functionalization of carbon materials: Padilha et al. (2016) explored the use of nitrobenzene diazonium cations in the grafting of carbon materials, indicating its role in the modification of carbon-based structures for various applications (Padilha et al., 2016).

• Photophysics and photochemistry studies: Giussani and Worth (2017) investigated the photophysics and photochemistry of nitrobenzene, highlighting its complex behavior and potential applications in studying light-induced chemical processes (Giussani & Worth, 2017).

• Understanding chemical modification processes: Haiss and Zeller (2011) examined the methylation of nitrobenzene, shedding light on specific chemical interactions and processes important in organic synthesis (Haiss & Zeller, 2011).

• Environmental applications: Studies like that of Chen and Liu (2021) on the photocatalytic degradation of nitrobenzene in wastewater indicate the potential of nitrobenzene derivatives in environmental remediation and pollution control (Chen & Liu, 2021).

Synthesis routes and methods

Procedure details

A solution of 3-nitro thioanisol (96 g, 568 mmol) in DCM (100 mL) was added dropwise to a cooled solution of sulfuryl chloride (96 g, 711 mmol) in DCM (600 mL) at −60° C. The mixture was stirred for 4 h at −20° C., then cooled to −60° C., and 350 mL of EtOH were carefully added. The reaction was then allowed to warm up to rt, subsequently, most of the solvent was evaporated, the residue was poured in sat. aq. NaHCO3, and the solid product was filtered off and carefully washed with hexane on the filter, then air-dried to give the desired sulfoxide (95 g, 90% yield).